Magnesium oxide
Cat. No.:
B075396
CAS No.:
1317-74-4
M. Wt:
40.305 g/mol
InChI Key:
CPLXHLVBOLITMK-UHFFFAOYSA-N
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Overview
Description
Magnesium oxide, also known as magnesia, is an inorganic compound with the chemical formula MgO. It is a white, hygroscopic solid mineral that occurs naturally as periclase and is a source of magnesium. This compound consists of a lattice of magnesium ions (Mg²⁺) and oxide ions (O²⁻) held together by ionic bonding . It is widely used in various industrial, pharmaceutical, and environmental applications due to its unique properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
Magnesium oxide can be synthesized through several methods, including:
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Calcination of Magnesium Carbonate: : This process involves heating magnesium carbonate (MgCO₃) to high temperatures (350-500°C), causing it to decompose into this compound and carbon dioxide (CO₂) . [ \text{MgCO}_3 \rightarrow \text{MgO} + \text{CO}_2 ]
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Calcination of Magnesium Hydroxide: : Magnesium hydroxide (Mg(OH)₂) is heated to around 350-400°C, resulting in the formation of this compound and water (H₂O) . [ \text{Mg(OH)}_2 \rightarrow \text{MgO} + \text{H}_2\text{O} ]
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Hydrothermal Method: : This method involves using magnesium chloride and ammonia water as raw materials, with polyethylene glycol as a dispersant, to produce nanometric this compound .
Industrial Production Methods
Industrial production of this compound typically involves the calcination of magnesium carbonate or magnesium hydroxide. The calcination process is carried out in rotary kilns or shaft kilns at high temperatures to ensure complete decomposition and high-purity this compound .
Chemical Reactions Analysis
Types of Reactions
Magnesium oxide undergoes various chemical reactions, including:
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Oxidation: : this compound can react with oxygen to form magnesium peroxide (MgO₂) under high pressure . [ 2\text{MgO} + \text{O}_2 \rightarrow 2\text{MgO}_2 ]
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Hydration: : In the presence of water, this compound forms magnesium hydroxide . [ \text{MgO} + \text{H}_2\text{O} \rightarrow \text{Mg(OH)}_2 ]
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Reaction with Acids: : this compound reacts with acids to form magnesium salts and water . [ \text{MgO} + 2\text{HCl} \rightarrow \text{MgCl}_2 + \text{H}_2\text{O} ]
Common Reagents and Conditions
Oxygen: Used in oxidation reactions.
Water: Used in hydration reactions.
Hydrochloric Acid: Used in reactions with acids to form magnesium salts.
Major Products Formed
Magnesium Peroxide (MgO₂): Formed during oxidation.
Magnesium Hydroxide (Mg(OH)₂): Formed during hydration.
Magnesium Chloride (MgCl₂): Formed during reaction with hydrochloric acid.
Scientific Research Applications
Magnesium oxide has numerous scientific research applications, including:
Mechanism of Action
Magnesium oxide exerts its effects through several mechanisms:
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Antacid Action: : this compound neutralizes stomach acid by reacting with hydrochloric acid to form magnesium chloride and water . [ \text{MgO} + 2\text{HCl} \rightarrow \text{MgCl}_2 + \text{H}_2\text{O} ]
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Laxative Action: : this compound draws water into the intestines, promoting bowel movements .
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Catalytic Action: : In catalytic applications, this compound provides a surface for reactions to occur, enhancing reaction rates .
Comparison with Similar Compounds
Magnesium oxide can be compared with other magnesium compounds, such as:
Magnesium Hydroxide (Mg(OH)₂): Similar in that it can be formed from this compound and water, but it is less stable at high temperatures.
Magnesium Carbonate (MgCO₃): Used as a precursor for this compound production.
Magnesium Sulfate (MgSO₄): Known as Epsom salts, used in medicine and agriculture.
This compound is unique due to its high thermal stability, making it suitable for refractory applications .
Properties
IUPAC Name |
oxomagnesium |
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InChI |
InChI=1S/Mg.O |
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InChI Key |
CPLXHLVBOLITMK-UHFFFAOYSA-N |
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Canonical SMILES |
O=[Mg] |
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Molecular Formula |
MgO |
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Molecular Weight |
40.305 g/mol |
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Physical Description |
Magnesium oxide appears as a white solid, often found as a powder. When fine particles of magnesium oxide are dispersed in air, whether directly or when generated by the burning or cutting of magnesium metal, the resulting magnesium oxide fume is an inhalation hazard., Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Gas or Vapor; Liquid; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, A very bulky, white powder known as light magnesium oxide or a relative dense, white powder known as heavy magnesium oxide. 5 g of light magnesium oxide occupy a volume of at least 33 ml, while 5 g of heavy magnesium oxide occupy a volume of not more than 20 ml, Finely divided white particulate dispersed in air; Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon; [NIOSH], Solid, HYGROSCOPIC FINE WHITE POWDER., Finely divided white particulate dispersed in air. [Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon.] |
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Boiling Point |
6512 °F at 760 mmHg (NIOSH, 2023), 3,600 °C, 3600 °C, 6512 °F |
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Solubility |
0.009 % at 86 °F (NIOSH, 2023), Practically insoluble in water. Insoluble in ethanol, Soluble in acids and ammonium salt solutions, Insoluble in ethanol, In water, 86 mg/L at 30 °C, Solubility in water: poor, (86 °F): 0.009% |
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Density |
3.58 (NIOSH, 2023) - Denser than water; will sink, 3.6 g/cu cm, Relative density (water = 1): 3.6, 3.58 |
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Vapor Pressure |
0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx) |
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Impurities |
TRACE IMPURITIES: NaCl, KCl, NaF |
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Color/Form |
White, very fine powder, White powder, either light or heavy depending upon whether it is prepared by heating magnesium carbonate or the basic magnesium carbonate, Colorless, transparent cubic crystals | |
CAS No. |
1309-48-4, 146024-95-5, 146024-97-7, 148075-95-0, 148075-92-7, 1317-74-4, 146024-94-4 |
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Melting Point |
5072 °F (NIOSH, 2023), 2825 °C, 2800 °C, 5072 °F |
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